(5,7-dimethyl-3H-imidazo[4,5-b]pyridin-2-yl)methanol

• IUPAC Name: (5,7-dimethyl-1H-imidazo[4,5-b]pyridin-2-yl)methanol
• InChI: InChI=1S/C9H11N3O/c1-5-3-6(2)10-9-8(5)11-7(4-13)12-9/h3,13H,4H2,1-2H3,(H,10,11,12)
• InChI Key: KKQIUNASZAWCJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1NC(=N2)CO)C
• Molecular Formula: C9H11N3O
• DSSTOX Substance ID: DTXSID201231707
• Molecular Weight: 177.20 g/mol
• CAS RN: 172648-58-7

Description

“(5,7-dimethyl-3H-imidazo[4,5-b]pyridin-2-yl)methanol” is a chemical compound with the CAS Number: 172648-58-7. It has a molecular weight of 177.21. The compound is a pale-yellow to yellow-brown solid.

Synthesis Analysis

The synthesis of imidazo[4,5-b]pyridine derivatives has been described in various studies. For instance, 1-aryl-5-amino-4-(cyanoformimidoyl)imidazoles were reacted with malononitrile under mild experimental conditions, leading to 3-aryl-5,7-diamino-6-cyano-3H-imidazo[4,5-b]pyridines.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI code: 1S/C9H11N3O/c1-5-3-6(2)10-9-8(5)11-7(4-13)12-9/h3,13H,4H2,1-2H3,(H,10,11,12).

Chemical Reactions Analysis

Imidazo[4,5-b]pyridines have been found to react with various compounds under different conditions. For example, 5-bromopyridine-2,3-diamine reacted with benzaldehyde to afford the corresponding 6-Bromo-2-phenyl-3H-imidazo[4,5-b]pyridine.

Physical And Chemical Properties Analysis

“this compound” is a pale-yellow to yellow-brown solid.

Scientific Research Applications

Spectral Characteristics and Charge Transfer Emission

Research has explored the spectral characteristics of related compounds to understand mechanisms like dual fluorescence induced by protic solvents in specific imidazo[4,5-b]pyridine derivatives. For example, a study investigated compounds like N,N-dimethyl-4-(4-methyl-4H-imidazo[4,5-b]pyridin-2-yl)benzenamine and 1-methyl-2-(4'-(N,N-dimethylaminophenyl)imidazo[4,5-b]pyridine to understand such mechanisms (Mishra et al., 2013).

Crystal Structure Analysis

The crystal structure of similar compounds, such as (5-methylimidazo[1,2-a]pyridin-2-yl)methanol, has been studied, revealing insights into molecular configurations and intermolecular interactions, including hydrogen bonding and π–π interactions (Elaatiaoui et al., 2014).

Magnetic Properties in Hydrochloride Crystals

Studies have also been conducted on the magnetic properties of hydrochloride crystals based on derivatives of imidazo[1,2-a]pyridin-2-yl, focusing on the relationship between magnetic properties and crystal-stacking structures. Such research is vital in understanding the magnetic susceptibilities and behavior of these compounds (Yong et al., 2013).

Synthesis Methods

Research into the synthesis of compounds like (2-aminopyridin-4-yl)methanol, which are structurally related to (5,7-dimethyl-3H-imidazo[4,5-b]pyridin-2-yl)methanol, has also been significant. These studies have improved methods for synthesizing such compounds, enhancing their availability for various applications (Lifshits et al., 2015).

Application in Luminescent Materials

Compounds like 1,3-diarylated imidazo[1,5-a]pyridine derivatives, which are closely related to this compound, have been used to create luminescent materials. Their optical properties, such as absorption and fluorescence spectra, make them suitable for this purpose (Volpi et al., 2017).

Mechanism of Action

Target of Action

The primary target of 5,7-Dimethyl-3H-Imidazo[4,5-b]pyridine-2-methanol is the Angiotensin II receptor . Angiotensin II is a critical pressor substance of the renin-angiotensin system (RAS), which plays a key role in regulating blood pressure and fluid balance .

Mode of Action

As a nonpeptidic angiotensin II receptor antagonist , 5,7-Dimethyl-3H-Imidazo[4,5-b]pyridine-2-methanol binds to the angiotensin II receptor, blocking the binding of angiotensin II. This prevents the vasoconstrictive and aldosterone-secreting effects of angiotensin II, leading to a decrease in blood pressure .

Biochemical Pathways

The compound’s action on the angiotensin II receptor affects the renin-angiotensin system (RAS), a crucial biochemical pathway for blood pressure regulation . By blocking the angiotensin II receptor, the compound inhibits the vasoconstrictive effect of angiotensin II, leading to vasodilation. It also reduces aldosterone secretion, decreasing fluid retention and further contributing to blood pressure reduction .

Pharmacokinetics

It’s noted that the compound’s imidazo[4,5-b]pyridine scaffold has been used to develop orally active, long-duration antihypertensive agents . This suggests that the compound may have favorable absorption, distribution, metabolism, and excretion (ADME) properties, contributing to its bioavailability and therapeutic efficacy.

Result of Action

The result of the compound’s action is a reduction in blood pressure . By blocking the angiotensin II receptor, the compound inhibits the vasoconstrictive and aldosterone-secreting effects of angiotensin II. This leads to vasodilation and reduced fluid retention, respectively, both of which contribute to lowering blood pressure .